Cas no 1361610-67-4 (3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1361610-67-4
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4793765
• Update Time: 2025-10-28

3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-10-2-1-8(12(16)13(10)17)9-5-7(14(18,19)20)6-22-11(9)3-4-21/h1-2,5-6H,3H2
• InChI Key： GXBVPRHIULVEQV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(C(F)(F)F)=CN=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 4.9
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361610-67-4)

3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361610-67-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trichlorophenyl and a trifluoromethyl group attached to a pyridine ring, along with an acetonitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile is C₁₅H₈Cl₃F₃N₂, and its molecular weight is approximately 370.58 g/mol. The compound's structural complexity and the presence of multiple halogenated groups contribute to its stability and reactivity in different chemical environments. These properties are crucial for its potential use in the development of novel drugs and therapeutic agents.

In recent years, there has been a growing interest in the study of halogenated compounds due to their diverse biological activities. 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

The pyridine ring in 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile is known for its aromaticity and ability to form stable complexes with metal ions. This property can be leveraged in the design of metal-based drugs or as a ligand in coordination chemistry. Additionally, the presence of the acetonitrile group provides a versatile functional handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

The trifluoromethyl group in 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile is particularly noteworthy due to its electron-withdrawing effect and high lipophilicity. These characteristics can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME). Research has shown that compounds containing trifluoromethyl groups often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The trichlorophenyl group in 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile contributes to the compound's overall hydrophobicity and can enhance its binding affinity to hydrophobic pockets in target proteins. This property is particularly important for designing drugs that need to cross biological membranes or interact with specific protein sites.

In addition to its potential therapeutic applications, 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile has also been studied for its use as a probe molecule in chemical biology research. Its unique structure allows it to serve as a tool for investigating protein-protein interactions and signaling pathways in cells. By using this compound as a chemical probe, researchers can gain insights into the mechanisms underlying various biological processes and diseases.

The synthesis of 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile typically involves multistep reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on both small and large scales. These improvements have facilitated its availability for research purposes and potential commercial applications.

In conclusion, 3-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361610-67-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for specific uses.